Cas no 1260594-44-2 (n-Fmoc-(s)-3-fluorohomophenylalanine)

• Product Name: n-Fmoc-(s)-3-fluorohomophenylalanine
• CAS No: 1260594-44-2
• MF: C₂₅H₂₂FNO₄
• MW: 419.444890499115
• CID: 5041743
• PubChem ID: 72208766
• Update Time: 2025-06-08

n-Fmoc-(s)-3-fluorohomophenylalanine Chemical and Physical Properties

Names and Identifiers

• n-fmoc-(s)-3-fluorohomophenylalanine
• AB33875
• (S)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-4-(3-FLUORO-PHENYL)-BUTYRIC ACID
• E74455
• SCHEMBL25657511
• MFCD07372155
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(3-fluorophenyl)butanoic acid
• BS-44529
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-fluorophenyl)butanoic acid
• Fmoc-3-Fluoro-L-Homophe
• 1260594-44-2
• n-Fmoc-(s)-3-fluorohomophenylalanine

• Inchi： 1S/C25H22FNO4/c26-17-7-5-6-16(14-17)12-13-23(24(28)29)27-25(30)31-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-11,14,22-23H,12-13,15H2,(H,27,30)(H,28,29)/t23-/m0/s1
• InChI Key： USLBDGLIEZPUPZ-QHCPKHFHSA-N
• SMILES： FC1=CC=CC(=C1)CC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.15328635g/mol
• Monoisotopic Mass: 419.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6

Additional information on n-Fmoc-(s)-3-fluorohomophenylalanine

n-Fmoc-(S)-3-Fluorohomophenylalanine (CAS No. 1260594-44-2): A Comprehensive Overview

The compound n-Fmoc-(S)-3-fluorohomophenylalanine (CAS No. 1260594-44-2) is a highly specialized amino acid derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and peptide synthesis. This compound is a modified version of homophenylalanine, a non-natural amino acid, with a fluorine substituent at the third position of the phenyl ring and an N-terminal protection group, specifically the 9-fluorenylmethyloxycarbonyl (Fmoc) group. The inclusion of the Fmoc group renders this compound particularly useful in solid-phase peptide synthesis (SPPS), where it serves as a building block for constructing complex peptide sequences with high precision and efficiency.

n-Fmoc-(S)-3-fluorohomophenylalanine is notable for its stereochemical properties, as indicated by the "(S)" designation in its name. This refers to the configuration of the chiral center at the alpha-carbon of the amino acid backbone. The stereochemistry of amino acids plays a critical role in determining their biological activity and interactions within peptide structures. The presence of the fluorine atom at the third position of the phenyl ring introduces additional electronic and steric effects, which can influence the compound's reactivity, solubility, and compatibility with various synthetic protocols.

Recent advancements in chemical synthesis have enabled researchers to develop efficient methods for the preparation of n-Fmoc-(S)-3-fluorohomophenylalanine. These methods often involve multi-step processes that include nucleophilic substitutions, coupling reactions, and stereochemical resolutions. For instance, one innovative approach involves the use of enantioselective catalysis to achieve high enantiomeric excess (ee) during the synthesis of the chiral intermediate. Such techniques not only enhance the yield and purity of the final product but also align with green chemistry principles by minimizing waste and reducing environmental impact.

The applications of n-Fmoc-(S)-3-fluorohomophenylalanine are diverse and impactful. In peptide synthesis, this compound serves as a key component in constructing bioactive peptides with tailored properties. Its fluorinated phenyl group can impart unique electronic characteristics to the resulting peptides, potentially enhancing their binding affinity to target proteins or improving their stability in biological systems. Furthermore, this compound has been employed in drug discovery efforts targeting various therapeutic areas, including neurodegenerative diseases, cancer, and infectious diseases.

Recent studies have highlighted the potential of n-Fmoc-(S)-3-fluorohomophenylalanine in modulating protein-protein interactions (PPIs). PPIs are crucial for numerous cellular processes, and disrupting or enhancing these interactions holds promise for treating various diseases. By incorporating this compound into peptide inhibitors designed to target specific PPIs, researchers have demonstrated improved potency and selectivity compared to traditional inhibitors. These findings underscore the importance of designing peptides with precise structural features to achieve optimal biological activity.

In addition to its role in peptide synthesis, n-Fmoc-(S)-3-fluorohomophenylalanine has been utilized as a chiral building block in organic synthesis. Its unique structure allows for the construction of complex molecules with intricate stereochemistry, which are otherwise challenging to synthesize using conventional methods. For example, this compound has been employed in the total synthesis of natural products with bioactive properties, such as alkaloids and terpenoids.

The development of novel synthetic routes for n-Fmoc-(S)-3-fluorohomophenylalanine continues to be an active area of research. One emerging approach involves the use of microwave-assisted synthesis (MAS), which offers advantages such as accelerated reaction times and enhanced yields. By leveraging MAS techniques, chemists can streamline the production process while maintaining high levels of stereochemical control.

In conclusion, n-Fmoc-(S)-3-fluorohomophenylalanine (CAS No. 1260594-44-2) is a versatile and valuable compound with applications spanning peptide synthesis, drug discovery, and organic chemistry. Its unique structural features and stereochemical properties make it an indispensable tool for researchers aiming to design and synthesize bioactive molecules with tailored functionalities. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an even greater role in driving innovation across various scientific disciplines.